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Compound of Interest

Compound Name: Sulfachloropyridazine-13C6

Cat. No.: B15554262 Get Quote

For Immediate Reference: Disposal Overview

This guide provides essential safety and logistical information for the proper disposal of

Sulfachloropyridazine-¹³C₆, a stable isotope-labeled sulfonamide. Researchers, scientists, and

drug development professionals must adhere to these procedures to ensure safety and

regulatory compliance. The primary recommended disposal method is incineration by a

licensed professional waste disposal service.[1] It is imperative to prevent the release of this

chemical into the environment.[2][3]

Hazard Identification and Safety Precautions
Sulfachloropyridazine and its derivatives are classified as hazardous materials. Understanding

these hazards is the first step in safe handling and disposal.

Summary of Hazards:
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Hazard Type Description GHS Classification
Precautionary
Statements

Skin Sensitization

May cause an allergic

skin reaction upon

contact.[1][3]

Skin Sensitization

(Category 1)[1]

P280: Wear protective

gloves.[1]

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[2] P333+P317:

If skin irritation or rash

occurs: Get medical

help.[3]

Skin Irritation
Causes skin irritation.

[4]

Skin

Corrosion/Irritation

(Category 2)[2][4]

P280: Wear protective

gloves/protective

clothing.[2]

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.[2]

Eye Irritation
Causes serious eye

irritation.[4]

Serious Eye

Damage/Eye Irritation

(Category 2)[2][4]

P280: Wear eye

protection/face

protection.[2]

P337+P313: If eye

irritation persists: Get

medical

advice/attention.[2]

Respiratory Irritation
May cause respiratory

tract irritation.[1][4]

Specific target organ

toxicity (single

exposure) (Category

3)[2][4]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[3]

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[2]
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Personal Protective Equipment (PPE):

PPE Category Specification Standard Reference

Hand Protection
Wear appropriate chemical-

resistant gloves.
-

Eye/Face Protection
Use safety glasses with side-

shields or chemical goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166[4]

Skin and Body Protection
Wear suitable protective

clothing, such as a lab coat.
-

Respiratory Protection

If dust or aerosols are

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4]

-

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of

Sulfachloropyridazine-¹³C₆. This workflow is designed to minimize exposure and ensure

environmental protection.

Phase 1: Preparation and Segregation
Consult Safety Data Sheet (SDS): Before handling, thoroughly review the most current SDS

for Sulfachloropyridazine-¹³C₆ and any solvents it may be dissolved in.[1][4][5]

Wear Appropriate PPE: Equip yourself with the necessary personal protective equipment as

detailed in the table above.

Segregate Waste:

Designate a specific, clearly labeled waste container for Sulfachloropyridazine-¹³C₆ and

materials contaminated with it.
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Do not mix with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Phase 2: Containment and Labeling
Primary Containment:

For solid waste (e.g., unused chemical, contaminated labware), collect in a suitable,

sealable container.

For liquid waste (e.g., solutions in acetonitrile[5]), use a compatible, leak-proof container.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Sulfachloropyridazine-¹³C₆"), and any associated hazards (e.g., "Skin Sensitizer").

Include the accumulation start date and other information required by your institution.

Phase 3: Storage and Disposal
Temporary Storage: Store the sealed waste container in a designated hazardous waste

accumulation area. This area should be cool, well-ventilated, and away from incompatible

materials such as strong oxidizing agents.[4]

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office or

equivalent department to arrange for pickup and disposal.

Professional Disposal: The designated method of disposal is through a licensed professional

waste disposal service.[1] The typical procedure involves:

Incineration: The material may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[1] This is the

recommended method to ensure complete destruction of the compound.

Documentation: Maintain a record of the disposal, including the chemical name, quantity, and

date of disposal, in accordance with laboratory and regulatory requirements.
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Environmental Precautions:

Prevent Environmental Release: Do not let the product enter drains, soil, or waterways.[1][3]

Environmental release of sulfonamides can have ecological impacts.

Spill Response: In case of a spill, sweep up solid material, avoiding dust formation, and

place it in a suitable container for disposal.[2][4] For liquid spills, absorb with an inert material

and containerize for disposal. Ensure the area is well-ventilated.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of

Sulfachloropyridazine-¹³C₆.

Phase 1: Preparation & Segregation

Phase 2: Containment & Labeling

Phase 3: Storage & Final Disposal

Contingency: Spill Response
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Caption: Workflow for the disposal of Sulfachloropyridazine-¹³C₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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